Cas no 126265-20-1 (Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-phenyl-)

• Product Name: Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-phenyl-
• CAS No: 126265-20-1
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• CID: 1223412
• Update Time: 2024-08-05

Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-phenyl-

• Inchi： 1S/C12H9N3O2S/c13-10-9-8(6-18-10)15(12(17)14-11(9)16)7-4-2-1-3-5-7/h1-6H,13H2,(H,14,16,17)
• InChI Key： NADUTSCJJQHCSL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2=C(N)SC=C2N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 259.04167

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• PSA: 75.43
• pka: 9.83±0.20(Predicted)